Cas no 338964-45-7 (1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 338964-45-7
• MF: C₂₀H₁₂F₄N₂O
• MW: 372.315698623657
• CID: 5270447
• Update Time: 2025-05-19

1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUOROBENZYL)-2-OXO-5-[3-(TRIFLUOROMETHYL)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• 1-[(4-fluorophenyl)methyl]-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydropyridine-3-carbonitrile
• Bionet1_001581
• HMS572L03
• 1-[(4-fluorophenyl)methyl]-2-oxo-5-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile
• 1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile

• Inchi： 1S/C20H12F4N2O/c21-18-6-4-13(5-7-18)11-26-12-16(8-15(10-25)19(26)27)14-2-1-3-17(9-14)20(22,23)24/h1-9,12H,11H2
• InChI Key： NKPNPIKUFBFVGM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=C(C#N)C(N(C=1)CC1C=CC(=CC=1)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 680
• XLogP3: 4
• Topological Polar Surface Area: 44.1

Additional information on 1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile

Introduction to 1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 338964-45-7)

1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile, with the CAS number 338964-45-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated benzyl group, a trifluoromethyl-substituted phenyl ring, and a pyridine carbonitrile core. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The synthesis of 1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile typically involves multi-step reactions, starting from readily available starting materials. The fluorinated benzyl group can be introduced via a substitution reaction, while the trifluoromethyl-substituted phenyl ring can be synthesized using electrophilic aromatic substitution or coupling reactions. The pyridine carbonitrile core is often formed through a condensation reaction or a cyclization process. The precise synthetic route can vary depending on the specific conditions and reagents used, but the overall goal is to achieve high yields and purity levels.

In terms of its physicochemical properties, 1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile exhibits a high degree of stability and solubility in organic solvents. Its molecular weight is approximately 409.3 g/mol, and it has a melting point in the range of 150-160°C. These properties make it suitable for various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for confirming its structure and purity.

The biological activity of 1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. In particular, it has been found to inhibit the activity of key enzymes involved in inflammation and cancer progression, such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs). These findings have led to its evaluation in preclinical studies as a potential therapeutic agent for various diseases.

One of the most promising applications of 1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile is in the treatment of inflammatory disorders. In vitro studies have demonstrated its ability to reduce the production of pro-inflammatory cytokines and chemokines in immune cells. Additionally, it has been shown to modulate the activity of immune cells, such as macrophages and T-cells, which play crucial roles in the inflammatory response. These effects suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

In the context of cancer research, 1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile has shown promising results in inhibiting the growth and metastasis of various cancer cell lines. It has been found to induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity is an important feature for potential cancer therapeutics, as it can minimize side effects associated with traditional chemotherapy.

The mechanism of action of 1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to disrupt signaling pathways that are critical for cell survival and proliferation. For example, it may interfere with the activation of transcription factors such as NF-kB and AP-1, which are known to play key roles in inflammation and cancer. Additionally, it may target specific kinases or other enzymes that are involved in these pathways.

To further elucidate its mechanism of action and optimize its therapeutic potential, ongoing research is focused on identifying specific molecular targets and developing structure-based drug design strategies. High-throughput screening techniques are being used to identify potential binding sites on target proteins, while computational methods are employed to predict binding affinities and optimize lead compounds. These efforts aim to enhance the potency and selectivity of 1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile, making it more effective as a therapeutic agent.

Clinical trials are also underway to evaluate the safety and efficacy of 1-(4-Fluorobenzyl)-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile. Preliminary results from phase I trials have shown that it is well-tolerated by patients at various dose levels and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1-(4-fluorobenzyl)-2-oxyo–5-[3-trifluormethlyl] phenol–pyrindinocarbonitryl (CAS No. 338964–45–7) represents a promising compound with significant potential in both anti-inflammatory and anti-cancer therapies. Its unique structural features and biological activities make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research efforts are focused on optimizing its properties and advancing it through clinical trials to ultimately bring this compound to patients in need.